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Compound of Interest

Compound Name: Abikoviromycin

Cat. No.: B1666469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Abikoviromycin is a naturally occurring piperidine alkaloid antibiotic with the CAS number

31774-33-1.[1][2] Isolated from Streptomyces abikoensis and Streptomyces rubescens, it has

demonstrated antiviral properties.[1][2] This technical guide provides a comprehensive

overview of Abikoviromycin, consolidating available data on its chemical properties, biological

activity, and potential mechanisms of action. This document also furnishes detailed

experimental protocols for the evaluation of its antiviral and cytotoxic activities, and presents

conceptual diagrams of relevant biological pathways and experimental workflows to guide

further research and drug development efforts. While Abikoviromycin has been identified for

its biological activity, publicly available quantitative data on its potency and cytotoxicity are

scarce. This guide aims to bridge this information gap by providing the methodologies required

to generate such data.

Chemical and Physical Properties
Abikoviromycin is a structurally unique molecule belonging to the piperidine alkaloid class. Its

complex architecture presents both challenges and opportunities for synthetic chemists and

drug designers.
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Property Value Source

CAS Number 31774-33-1 [2]

Molecular Formula C₁₀H₁₁NO [1][2][3]

Molecular Weight 161.20 g/mol [3]

IUPAC Name

(1aR,7aS)-7-ethylidene-

1a,2,3,7-

tetrahydrocyclopenta[b]oxireno

[c]pyridine

[3]

Synonyms Latumcidin, SF-973A [2]

Appearance Data not available

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

pKa Data not available

Biological Activity
Abikoviromycin is primarily recognized for its antiviral activity. Historical studies have

indicated its potential against certain viral pathogens. It has also been identified as an inhibitor

of polyketide synthase, although the direct correlation of this activity with its antiviral effects is

not fully elucidated.

Antiviral Activity
While early studies established the antiviral nature of Abikoviromycin, specific quantitative

data such as IC50 values against a broad range of viruses are not widely reported in publicly

accessible literature. The primary method to determine the in vitro efficacy of an antiviral

compound is the plaque reduction assay.
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Virus Cell Line IC50 (µM) Reference

Data not available Data not available Data not available

Antibacterial Activity
Information regarding the antibacterial spectrum and minimum inhibitory concentrations (MICs)

for Abikoviromycin is limited. Standard broth microdilution or agar dilution methods are

typically employed to determine the MIC of a compound against various bacterial strains.

Bacterial Strain MIC (µg/mL) Reference

Data not available Data not available

Cytotoxicity
The therapeutic potential of any antiviral agent is contingent on its safety profile. The 50%

cytotoxic concentration (CC50) is a critical parameter to assess the toxicity of a compound to

host cells. The MTT assay is a standard colorimetric assay for measuring cellular metabolic

activity and, by extension, cytotoxicity.

Cell Line CC50 (µM) Reference

Data not available Data not available

Mechanism of Action
The precise mechanism by which Abikoviromycin exerts its antiviral effects has not been

definitively established. However, based on its chemical structure and known biological

activities, several potential mechanisms can be hypothesized.

Inhibition of Viral Replication: It is plausible that Abikoviromycin interferes with one or more

stages of the viral replication cycle, such as entry, uncoating, genome replication, protein

synthesis, assembly, or release.
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Polyketide Synthase Inhibition: Abikoviromycin has been identified as an inhibitor of

polyketide synthase (PKS) in the fungus Colletotrichum lagenarium. While PKSs are not

present in viruses, this activity suggests that Abikoviromycin may interact with enzymes that

have structurally similar active sites. Some host cell enzymes involved in pathways that viruses

exploit for their replication could be potential targets. Further research is needed to explore if

this PKS inhibition activity is related to its antiviral mechanism, for example, by affecting host

cell processes essential for viral replication.

Experimental Protocols
To facilitate further research on Abikoviromycin, this section provides detailed protocols for

key in vitro assays.

Plaque Reduction Assay for Antiviral Activity (IC50
Determination)
This method is the gold standard for quantifying the inhibition of viral replication.

Objective: To determine the concentration of Abikoviromycin that inhibits the formation of viral

plaques by 50% (IC50).

Materials:

Vero cells (or other susceptible cell line)

Target virus stock

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Abikoviromycin stock solution (in a suitable solvent, e.g., DMSO)

Trypsin-EDTA

6-well plates
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Agarose (low melting point)

Crystal Violet staining solution (0.1% crystal violet in 20% ethanol)

Phosphate Buffered Saline (PBS)

Procedure:

Cell Seeding: Seed Vero cells into 6-well plates at a density that will result in a confluent

monolayer on the day of infection. Incubate at 37°C in a 5% CO₂ incubator.

Compound Dilution: Prepare a series of 2-fold serial dilutions of Abikoviromycin in DMEM.

Virus Infection: When the cell monolayer is confluent, remove the growth medium. Infect the

cells with the virus at a multiplicity of infection (MOI) that will produce a countable number of

plaques (e.g., 50-100 plaques per well). Incubate for 1 hour at 37°C to allow for viral

adsorption.

Treatment: After the adsorption period, remove the viral inoculum and wash the cells gently

with PBS. Add the different concentrations of Abikoviromycin (in DMEM with 2% FBS) to

the respective wells. Include a virus control (no compound) and a cell control (no virus, no

compound).

Agarose Overlay: Prepare a 2X DMEM solution and a 1.6% agarose solution. Mix them in

equal volumes to get a 1X DMEM with 0.8% agarose overlay. After the Abikoviromycin
solution has been added, carefully overlay the cell monolayer with the agarose medium.

Incubation: Incubate the plates at 37°C in a 5% CO₂ incubator until plaques are visible

(typically 2-5 days, depending on the virus).

Plaque Visualization: Fix the cells with 10% formalin for at least 30 minutes. Remove the

agarose overlay and stain the cell monolayer with crystal violet solution for 15-20 minutes.

Gently wash the wells with water and allow them to dry.

Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque

inhibition for each concentration of Abikoviromycin compared to the virus control. The IC50
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value is determined by plotting the percentage of inhibition against the log of the compound

concentration and fitting the data to a dose-response curve.[4]

MTT Assay for Cytotoxicity (CC50 Determination)
This colorimetric assay is a standard method for assessing cell viability.[5][6]

Objective: To determine the concentration of Abikoviromycin that reduces the viability of host

cells by 50% (CC50).[7]

Materials:

Vero cells (or other relevant cell line)

DMEM with 10% FBS

Abikoviromycin stock solution

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Microplate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at an appropriate density (e.g., 1 x 10⁴

cells/well) and incubate overnight at 37°C in a 5% CO₂ incubator.

Compound Treatment: Prepare serial dilutions of Abikoviromycin in culture medium.

Replace the medium in the wells with the medium containing the different concentrations of

the compound. Include a cell control (no compound).

Incubation: Incubate the plate for a period that corresponds to the duration of the antiviral

assay (e.g., 48-72 hours).
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MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C

until a purple precipitate is visible.

Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly to

dissolve the formazan crystals.

Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration of

Abikoviromycin compared to the cell control. The CC50 value is determined by plotting the

percentage of viability against the log of the compound concentration and fitting the data to a

dose-response curve.[5][6]

Visualizations: Signaling Pathways and Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate conceptual

workflows and potential signaling pathway interactions relevant to the study of

Abikoviromycin.

Viral Replication Cycle

1. Viral Entry 2. Uncoating 3. Genome Replication 4. Protein Synthesis 5. Assembly 6. Release
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Potential inhibition points of Abikoviromycin in the viral life cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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